Cas no 313735-62-5 (4-bromo-1-(propan-2-yl)-1H-pyrazole)
313735-62-5 structure
Product Name:4-bromo-1-(propan-2-yl)-1H-pyrazole
CAS No:313735-62-5
MF:C6H9BrN2
MW:189.053060293198
MDL:MFCD09801021
CID:301028
PubChem ID:22329200
Update Time:2025-09-23
4-bromo-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-isopropyl-1H-pyrazole
- 4-Bromo-1-isopropylpyrazole
- 1H-Pyrazole,4-bromo-1-(1-methylethyl)-
- 4-bromo-1-propan-2-ylpyrazole
- 4-bromo-1-(propan-2-yl)-1H-pyrazole
- MFCD09801021
- 313735-62-5
- EN300-206185
- A848995
- CS-W003647
- AB52604
- AM20090444
- 4-Bromo-1-isopropyl-1H-pyrazole, AldrichCPR
- HYWPFIXULAMLRZ-UHFFFAOYSA-N
- 4-bromo-1(propan-2-yl)-1H-pyrazole
- AKOS005169600
- PS-3518
- 1H-Pyrazole, 4-bromo-1-(1-methylethyl)-
- SCHEMBL671486
- SY023078
- B5180
- DTXSID00624881
- STL583924
-
- MDL: MFCD09801021
- Inchi: 1S/C6H9BrN2/c1-5(2)9-4-6(7)3-8-9/h3-5H,1-2H3
- InChI Key: HYWPFIXULAMLRZ-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)C(C)C
Computed Properties
- Exact Mass: 187.99500
- Monoisotopic Mass: 187.99491 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 189.05
- XLogP3: 1.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.492 ;
- Boiling Point: 213.539℃ at 760 mmHg
- Flash Point: 82.946 °C
- Refractive Index: 1.5070 to 1.5110
- PSA: 17.82000
- LogP: 2.22650
4-bromo-1-(propan-2-yl)-1H-pyrazole Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H227-H315-H319-H412
- Warning Statement: P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
4-bromo-1-(propan-2-yl)-1H-pyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-bromo-1-(propan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B696505-100mg |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696505-250mg |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696505-500mg |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696505-1g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM189044-5g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 95+% | 5g |
$96 | 2021-08-05 | |
| Chemenu | CM189044-10g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 95+% | 10g |
$169 | 2021-08-05 | |
| Chemenu | CM189044-25g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 95+% | 25g |
$336 | 2021-08-05 | |
| Apollo Scientific | OR11985-1g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 97+% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR11985-5g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 97+% | 5g |
£25.00 | 2025-02-19 | |
| Chemenu | CM189044-5g |
4-Bromo-1-isopropyl-1H-pyrazole |
313735-62-5 | 95%+ | 5g |
$78 | 2023-02-02 |
4-bromo-1-(propan-2-yl)-1H-pyrazole Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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